1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-4-carboxylic acid

• IUPAC Name: 1,1-dioxo-3,4-dihydro-2H-thiochromene-4-carboxylic acid
• InChI: InChI=1S/C10H10O4S/c11-10(12)8-5-6-15(13,14)9-4-2-1-3-7(8)9/h1-4,8H,5-6H2,(H,11,12)
• InChI Key: SIXDNAOJMRQGSG-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)C2=CC=CC=C2C1C(=O)O
• Molecular Formula: C10H10O4S
• Molecular Weight: 226.25 g/mol
• CAS No.: 405103-19-7

Description

“1,1-dioxo-3,4-dihydro-2H-1lambda6-benzothiopyran-4-carboxylic acid” is a chemical compound with the CAS Number: 405103-19-7. It has a molecular weight of 226.25 and its IUPAC name is thiochromane-4-carboxylic acid 1,1-dioxide.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H10O4S/c11-10(12)8-5-6-15(13,14)9-4-2-1-3-7(8)9/h1-4,8H,5-6H2,(H,11,12). This code provides a specific string of characters that represent the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature.

Scientific Research Applications

Synthesis and Antitumor Applications

A significant area of research involves the synthesis of novel compounds for antitumor applications. For instance, the synthesis of 1-methoxy-5,10-dioxo-5,10-dihydro-1H-benzo[g]isochromene carboxylic acid derivatives showcases a novel approach using a dual role Pd(II) catalyst, highlighting potential antitumor applications (Mondal, Nogami, Asao, & Yamamoto, 2003).

Material Science and Coordination Polymers

Research into lanthanide-based coordination polymers assembled from derivatives of 3,5-dihydroxy benzoates has uncovered their syntheses, crystal structures, and photophysical properties. These studies open avenues for the development of materials with novel luminescence efficiencies (Sivakumar, Reddy, Cowley, & Butorac, 2011).

Photoluminescent Properties

The investigation into photoluminescent metal-organic polymers constructed from trimetallic clusters and mixed carboxylates reveals unique properties. These materials exhibit strong photoluminescence at room temperature, suggesting applications in optoelectronics and sensory technologies (Chen, Wang, Chen, Yue, Yuan, Chen, & Wang, 2003).

Antibacterial Activity

Studies on the synthesis and biological activity of N-substituted-3-chloro-2-azetidinones derived from 2-aminobenzothiazole-6-carboxylic acid have indicated good to moderate antibacterial activity against various microorganisms. This highlights the potential for developing new antibacterial agents (Chavan & Pai, 2007).

Ring Opening Polymerization

The organo-catalyzed ring opening polymerization of derivatives deriving from glutamic acid demonstrates controlled synthesis of polymers with potential applications in biodegradable materials and drug delivery systems (Thillaye du Boullay, Saffon, Diehl, Martín-Vaca, & Bourissou, 2010).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with α1d adrenoceptors .

Mode of Action

It’s worth noting that similar compounds have shown to exhibit moderate binding affinity for α1d adrenoceptors and high selectivity against α1a and α1b adrenoceptors .

Biochemical Pathways

Compounds with similar structures have been found to be effective katp channel activators .

Result of Action

Similar compounds have shown to be effective and selective inhibitors of insulin release from rat pancreatic b cells .